Cas no 1349716-61-5 (3-Fluoro-4-(oxetan-3-yloxy)aniline)

• Product Name: 3-Fluoro-4-(oxetan-3-yloxy)aniline
• CAS No: 1349716-61-5
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4591586
• PubChem ID: 56604398
• Update Time: 2025-05-25

3-Fluoro-4-(oxetan-3-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(oxetan-3-yloxy)benzenamine
• 3-Fluoro-4-(oxetan-3-yloxy)aniline
• Benzenamine, 3-fluoro-4-(3-oxetanyloxy)-

• Inchi： 1S/C9H10FNO2/c10-8-3-6(11)1-2-9(8)13-7-4-12-5-7/h1-3,7H,4-5,11H2
• InChI Key： WFTYADRJDUCEKC-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2COC2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Fluoro-4-(oxetan-3-yloxy)aniline

3-Fluoro-4-(oxetan-3-yloxy)aniline: A Comprehensive Overview

3-Fluoro-4-(oxetan-3-yloxy)aniline, also known by its CAS number 1349716-61-5, is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a fluorine atom at the 3-position of an aniline ring with an oxetane group at the 4-position. The presence of these functional groups makes it a versatile building block for various applications.

The synthesis of 3-Fluoro-4-(oxetan-3-yloxy)aniline typically involves multi-step reactions, often starting from fluorobenzene derivatives. The introduction of the oxetane group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

In terms of physical properties, 3-Fluoro-4-(oxetan-3-yloxy)aniline exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, making it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with results indicating good resistance to degradation under mild conditions.

The chemical structure of 3-Fluoro-4-(oxetan-3-yloxy)aniline plays a crucial role in its applications. The fluorine atom introduces electron-withdrawing effects, enhancing the compound's reactivity in certain reactions. Meanwhile, the oxetane group provides a rigid framework that can be further functionalized for specific purposes. This dual functionality makes it an ideal candidate for use in drug discovery, where it can serve as a scaffold for developing bioactive molecules.

Recent research has focused on the use of 3-Fluoro-4-(oxetan-3-yloxy)aniline in the development of novel materials. For instance, studies have demonstrated its potential as a precursor for high-performance polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to materials with improved mechanical properties and thermal stability. Additionally, its application in nanotechnology has shown promise, with reports of its use in synthesizing nanoparticles with tailored functionalities.

In the field of pharmacology, 3-Fluoro-4-(oxetan-3-yloxy)aniline has been explored as a lead compound for drug development. Its structure allows for easy modification to target specific biological pathways. Recent studies have highlighted its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Furthermore, its role as a ligand in metalloenzyme inhibition has been investigated, offering new avenues for therapeutic interventions.

The environmental impact and safety profile of 3-Fluoro-4-(oxetan-3-yloxy)aniline are critical considerations for its widespread use. Toxicological studies have shown that it exhibits low toxicity at typical exposure levels, making it suitable for industrial applications. However, ongoing research is focused on optimizing its production processes to minimize waste and reduce environmental footprint.

In conclusion, 3-fluoro-4-(oxetan-3-yloxy)aniline, CAS No: 1349716615 is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties and versatile structure continue to drive innovation in materials science, pharmacology, and organic synthesis. As research progresses, new opportunities for leveraging this compound's potential are expected to emerge, further solidifying its importance in modern chemistry.